Cas no 2225176-43-0 (2-(n-Propoxy-d7)-pyrimidine-5-boronic acid)

• Product Name: 2-(n-Propoxy-d7)-pyrimidine-5-boronic acid
• CAS No: 2225176-43-0
• MF: C₇H₁₁BN₂O₃
• MW: 181.984841585159
• CID: 5143504
• Update Time: 2025-10-28

2-(n-Propoxy-d7)-pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(n-Propoxy-d7)-pyrimidine-5-boronic acid

• Inchi： 1S/C7H11BN2O3/c1-2-3-13-7-9-4-6(5-10-7)8(11)12/h4-5,11-12H,2-3H2,1H3
• InChI Key： ZLKBIZWGWWVVJF-UHFFFAOYSA-N
• SMILES： B(C1=CN=C(OC([H])([H])C([H])([H])C([H])([H])[H])N=C1)(O)O

Additional information on 2-(n-Propoxy-d7)-pyrimidine-5-boronic acid

2-(n-Propoxy-d7)-pyrimidine-5-boronic Acid: A Comprehensive Overview

The compound CAS No 2225176-43-0, also known as 2-(n-Propoxy-d7)-pyrimidine-5-boronic acid, is a highly specialized chemical entity with significant applications in the fields of organic synthesis, materials science, and drug discovery. This compound is particularly notable for its unique structure, which combines a pyrimidine ring system with a boronic acid group and a deuterated propoxy substituent. The presence of the deuterium atoms in the propoxy group introduces interesting isotopic effects, making this compound a valuable tool in both academic research and industrial applications.

The pyrimidine ring system is a fundamental structure in many biologically active compounds, including nucleosides and antiviral agents. The boronic acid group, on the other hand, is widely used in Suzuki-Miyaura cross-coupling reactions, enabling the construction of complex molecular architectures with high precision. The combination of these two functional groups in 2-(n-Propoxy-d7)-pyrimidine-5-boronic acid makes it an ideal building block for the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of this compound in the development of novel therapeutics. For instance, researchers have explored its role in the synthesis of boron-containing nucleosides, which exhibit unique pharmacological properties. These nucleosides have shown promise in antiviral assays, particularly against RNA viruses such as influenza and hepatitis C. The deuterated propoxy group in the molecule has been found to enhance metabolic stability, making it a more viable candidate for drug development.

In addition to its therapeutic applications, 2-(n-Propoxy-d7)-pyrimidine-5-boronic acid has also found use in materials science. Its boronic acid functionality allows for the creation of covalent organic frameworks (COFs) and other porous materials with tailored properties. These materials have potential applications in gas storage, catalysis, and sensing technologies. The isotopic substitution with deuterium further enhances the stability and performance of these materials under harsh conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the preparation of the pyrimidine ring system, introduction of the boronic acid group, and subsequent deuteration of the propoxy substituent. Researchers have optimized these steps using modern synthetic techniques, including microwave-assisted synthesis and catalytic deuteration methods.

From an analytical standpoint, 2-(n-Propoxy-d7)-pyrimidine-5-boronic acid has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided critical insights into its molecular structure, isotopic composition, and reactivity patterns. Such detailed characterization is essential for ensuring the reliability and reproducibility of downstream applications.

In conclusion, CAS No 2225176-43-0, or 2-(n-Propoxy-d7)-pyrimidine-5-boronic acid, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique combination of functional groups and isotopic substitution makes it a valuable tool for researchers seeking to push the boundaries of organic synthesis and materials science. As ongoing research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow further.